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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Schineolignin
C, a lignan isolated from the fruit of Schisandra chinensis. The information presented herein is

crucial for the identification, characterization, and further investigation of this natural compound

for potential applications in drug discovery and development.

Spectroscopic Data
The structural elucidation of Schineolignin C was achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy. The quantitative data from these analyses

are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for Schineolignin C
are presented in the following tables.

Table 1: ¹H NMR Spectral Data for Schineolignin C (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

7 2.58 m

8 1.85 m

9 1.25 d 6.5

7' 2.60 m

8' 1.85 m

9' 1.25 d 6.5

2, 6 6.78 s

5' 6.77 s

3-OMe 3.86 s

4-OMe 3.85 s

3'-OMe 3.87 s

4'-OMe 3.88 s

Table 2: ¹³C NMR Spectral Data for Schineolignin C (125 MHz, CDCl₃)
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Position δ (ppm)

1 134.8

2 111.4

3 149.0

4 147.7

5 111.4

6 121.0

7 40.2

8 34.5

9 21.6

1' 132.0

2' 112.8

3' 148.9

4' 147.5

5' 109.4

6' 120.8

7' 40.2

8' 34.5

9' 21.6

3-OMe 55.9

4-OMe 55.9

3'-OMe 56.0

4'-OMe 56.1
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a compound,

allowing for the determination of its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Schineolignin C

Technique Ion Observed m/z

HR-ESI-MS [M + Na]⁺ 427.1778

Note: The molecular formula of Schineolignin C is C₂₁H₂₈O₅.

Infrared (IR) Spectroscopy
Infrared spectroscopy measures the absorption of infrared radiation by a molecule, providing

information about the functional groups present.

Table 4: Infrared (IR) Spectral Data for Schineolignin C

Wavenumber (cm⁻¹) Interpretation

3440 O-H Stretching

2925 C-H Stretching

1605 C=C Aromatic Ring Stretching

1515 C=C Aromatic Ring Stretching

1460 C-H Bending

1125 C-O Stretching

Experimental Protocols
The following sections detail the methodologies used for the isolation and spectroscopic

analysis of Schineolignin C.
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Isolation of Schineolignin C
The isolation of Schineolignin C from the fruits of Schisandra chinensis involves a multi-step

extraction and chromatographic purification process. The general workflow is outlined in the

diagram below.
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Isolation Workflow for Schineolignin C
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Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AM-500

spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C. The solvent used was

deuterated chloroform (CDCl₃), and chemical shifts are reported in parts per million (ppm)

relative to tetramethylsilane (TMS) as the internal standard.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a Bruker Daltonics Apex II spectrometer.

Infrared Spectroscopy: The IR spectrum was obtained using a Bruker Tensor 27

spectrometer with KBr pellets.

Signaling Pathways and Logical Relationships
At present, the specific signaling pathways modulated by Schineolignin C have not been

extensively elucidated. Lignans from Schisandra chinensis are known to possess a variety of

biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Future

research will likely focus on identifying the molecular targets and signaling cascades through

which Schineolignin C exerts its potential therapeutic effects. The diagram below illustrates a

generalized logical relationship for the investigation of a novel natural product like

Schineolignin C.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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